N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C12H17NO3S/c1-15-12(4-7-17-8-5-12)9-13-11(14)10-3-2-6-16-10/h2-3,6H,4-5,7-9H2,1H3,(H,13,14)
• InChI Key: UAJZATDMBQPKSS-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)C2=CC=CO2
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol
• CAS No.: 2034244-02-3

Description

“N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)furan-2-carboxamide” is a chemical compound with the molecular formula C12H17NO2S2. It has an average mass of 271.399 Da and a monoisotopic mass of 271.070068 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), a thiopyran ring (a six-membered ring with five carbon atoms and one sulfur atom), and an amide group (consisting of a carbonyl group (C=O) and a nitrogen atom). The thiopyran ring is tetrahydro-, meaning it contains four hydrogen atoms, and is also substituted with a methoxy group (O-CH3).

Physical and Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3, a boiling point of 472.6±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.2 mmHg at 25°C. Its enthalpy of vaporization is 73.6±3.0 kJ/mol, and it has a flash point of 239.6±25.9 °C. The compound’s index of refraction is 1.588, and it has a molar refractivity of 73.4±0.4 cm3.

Scientific Research Applications

Antimicrobial Activity

Research on furan-2-carboxamide derivatives has shown significant antimicrobial properties. For instance, a thiazole-based heterocyclic amide, N-(thiazol-2-yl)furan-2-carboxamide, demonstrated good antimicrobial activity against a range of microorganisms, including Gram-negative bacteria, Gram-positive bacteria, and fungi, suggesting potential for pharmacological and medical applications due to its noncovalent interactions and antimicrobial efficacy (Cakmak et al., 2022).

Synthesis of Novel Compounds

The synthesis and investigation of furan-3-carboxamides from the aromatization of 4-trichloroacetyl-2,3-dihydrofuran to 3-trichloroacetyl furan followed by nucleophilic displacement, highlighted the potential for creating new series of compounds with antimicrobial properties. Preliminary in vitro assessments showed significant activity, suggesting the versatility of furan-carboxamide derivatives in drug development (Zanatta et al., 2007).

Inhibitors of Viral Infections

A novel series of furan-carboxamide derivatives were identified as potent inhibitors of the influenza A H5N1 virus. Through systematic structure–activity relationship studies, it was found that the 2,5-dimethyl-substituted heterocyclic moiety significantly influenced anti-influenza activity, demonstrating the potential of furan-carboxamide derivatives in antiviral research (Yongshi et al., 2017).